Cas no 1806668-84-7 (1-Bromo-1-(2-(difluoromethyl)-6-methylphenyl)propan-2-one)

• Product Name: 1-Bromo-1-(2-(difluoromethyl)-6-methylphenyl)propan-2-one
• CAS No: 1806668-84-7
• MF: C₁₁H₁₁BrF₂O
• MW: 277.105249643326
• CID: 5008112
• Update Time: 2025-08-05

1-Bromo-1-(2-(difluoromethyl)-6-methylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(2-(difluoromethyl)-6-methylphenyl)propan-2-one

• Inchi： 1S/C11H11BrF2O/c1-6-4-3-5-8(11(13)14)9(6)10(12)7(2)15/h3-5,10-11H,1-2H3
• InChI Key： WYFBZVADECFCEY-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C(C)=CC=CC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 233
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-1-(2-(difluoromethyl)-6-methylphenyl)propan-2-one

1-Bromo-1-(2-(difluoromethyl)-6-methylphenyl)propan-2-one: A Comprehensive Overview

The compound with CAS No. 1806668-84-7, known as 1-Bromo-1-(2-(difluoromethyl)-6-methylphenyl)propan-2-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry, agricultural chemistry, and materials science. This compound is characterized by its unique structure, which combines a bromine atom, a difluoromethyl group, and a methyl-substituted phenyl ring, all attached to a propanone backbone. The molecule's structure not only imparts it with interesting physical properties but also opens up avenues for diverse applications.

Recent studies have highlighted the potential of 1-Bromo-1-(2-(difluoromethyl)-6-methylphenyl)propan-2-one in the development of novel pharmaceutical agents. Researchers have explored its ability to act as a precursor in the synthesis of bioactive compounds, particularly those with anti-inflammatory and anticancer properties. The presence of the bromine atom and the difluoromethyl group in the molecule provides opportunities for further functionalization, enabling the creation of derivatives with enhanced biological activity.

In addition to its pharmaceutical applications, this compound has shown promise in the field of agricultural chemistry. Specifically, it has been investigated as a potential lead compound for developing new classes of pesticides and herbicides. The molecule's stability under various environmental conditions and its ability to interact with specific biological targets make it an attractive candidate for further research in this area.

The synthesis of 1-Bromo-1-(2-(difluoromethyl)-6-methylphenyl)propan-2-one involves a multi-step process that combines principles from both organic and fluorine chemistry. Key steps include the introduction of the difluoromethyl group via electrophilic substitution and the subsequent bromination at the alpha position of the propanone moiety. These steps require precise control over reaction conditions to ensure high yields and product purity.

From a structural standpoint, the molecule exhibits a high degree of symmetry due to the arrangement of substituents on the phenyl ring and the propanone backbone. This symmetry contributes to its stability and may play a role in its interactions with biological systems. Computational studies have revealed that the molecule's electronic properties are heavily influenced by the electronegative fluorine atoms in the difluoromethyl group, which can modulate its reactivity in various chemical transformations.

In terms of physical properties, 1-Bromo-1-(2-(difluoromethyl)-6-methylphenyl)propan-2-one has a melting point of approximately 95°C and a boiling point around 350°C under standard atmospheric pressure. Its solubility in common organic solvents such as dichloromethane and acetonitrile is moderate, making it suitable for use in solution-phase reactions. The compound is also relatively stable under ambient conditions, though it may degrade upon prolonged exposure to light or strong oxidizing agents.

The application of this compound extends beyond traditional chemical synthesis. Recent advancements in materials science have explored its use as a building block for constructing advanced materials with tailored properties. For instance, researchers have investigated its potential as a precursor for generating fluorinated polymers with improved thermal stability and mechanical strength.

In conclusion, 1-Bromo-1-(2-(difluoromethyl)-6-methylphenyl)propan-2-one (CAS No. 1806668-84-7) is a versatile compound with significant potential across multiple disciplines. Its unique structure, coupled with its favorable physical properties, positions it as an important tool for advancing research in medicinal chemistry, agricultural chemistry, and materials science. As ongoing studies continue to uncover new applications for this compound, its role in shaping future innovations is likely to grow even further.